Cas no 1251559-40-6 (2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide)

• Product Name: 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide
• CAS No: 1251559-40-6
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 5954555
• PubChem ID: 49727735
• Update Time: 2025-06-14

2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide
• 1251559-40-6
• F5893-0379
• SR-01000926189
• SR-01000926189-1
• VU0528031-1
• AKOS024527408

• Inchi： 1S/C18H15ClN2O2/c1-2-23-16-11-10-12-6-5-9-15(17(12)21-16)20-18(22)13-7-3-4-8-14(13)19/h3-11H,2H2,1H3,(H,20,22)
• InChI Key： QHJOEQAFPFHPAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC=CC2=CC=C(N=C21)OCC)=O

Computed Properties

• Exact Mass: 326.082
• Monoisotopic Mass: 326.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 4.3

Additional information on 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide

Comprehensive Overview of 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide (CAS No. 1251559-40-6)

2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide, identified by its CAS number 1251559-40-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the presence of both chloro and ethoxy functional groups, which contribute to its reactivity and binding affinity.

In recent years, the demand for quinoline-based compounds has surged, driven by their versatility in drug discovery and material science. 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide stands out due to its potential role in modulating biological pathways. For instance, its structural similarity to known kinase inhibitors has sparked investigations into its efficacy against various cellular targets. This aligns with the growing trend of precision medicine, where researchers seek tailored solutions for complex diseases.

The synthesis of CAS 1251559-40-6 involves multi-step organic reactions, often starting from 8-aminoquinoline derivatives. Optimizing its yield and purity remains a focal point for chemists, especially in light of the increasing emphasis on green chemistry and sustainable practices. Questions like "How to improve the synthesis efficiency of 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide?" or "What are the latest applications of quinoline amides in medicine?" reflect the compound's relevance in contemporary scientific discourse.

From an industrial perspective, 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide is explored for its potential in crop protection formulations. Its molecular framework may offer novel modes of action against pests, addressing the global challenge of pesticide resistance. This ties into broader discussions about sustainable agriculture and the need for eco-friendly alternatives to conventional agrochemicals.

Analytical characterization of 1251559-40-6 typically employs techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards and validate its suitability for further development. The compound's stability under varying conditions is another area of interest, particularly for formulators aiming to integrate it into commercial products.

In summary, 2-chloro-N-(2-ethoxyquinolin-8-yl)benzamide represents a promising candidate for diverse applications, from life sciences to agriculture. Its study not only advances fundamental chemistry but also responds to real-world challenges, making it a subject of ongoing innovation and exploration.